Cas no 51583-52-9 (N,N-dibutyl-N-(oxiran-2-ylmethyl)butan-1-aminium chloride)

• Product Name: N,N-dibutyl-N-(oxiran-2-ylmethyl)butan-1-aminium chloride
• CAS No: 51583-52-9
• MF: C₁₅H₃₂ClNO
• MW: 277.873683929443
• CID: 1571821
• PubChem ID: 179586
• Update Time: 2025-04-21

N,N-dibutyl-N-(oxiran-2-ylmethyl)butan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-N-(oxiran-2-ylmethyl)butan-1-aminium chloride
• tributyl(oxiran-2-ylmethyl)azanium,chloride
• SCHEMBL9636325
• 2,3-epoxypropyl tributyl ammonium chloride
• Oxiranemethanaminium, N,N,N-tributyl-, chloride
• DTXSID40965907
• N,N-Dibutyl-N-[(oxiran-2-yl)methyl]butan-1-aminium chloride
• 51583-52-9

• Inchi： 1S/C15H32NO.ClH/c1-4-7-10-16(11-8-5-2,12-9-6-3)13-15-14-17-15;/h15H,4-14H2,1-3H3;1H/q+1;/p-1
• InChI Key： IIYORBNBQXHGHA-UHFFFAOYSA-M
• SMILES： [Cl-].O1CC1C[N+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 244.9669
• Monoisotopic Mass: 277.2172423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53